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Compound of Interest

Compound Name: Ethyl methyl sulfide

Cat. No.: B1214599

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Ethyl Methyl Sulfide (CAS No.
624-89-5). The following procedures and data are compiled to ensure the safe handling,
storage, and disposal of this highly flammable and potentially hazardous chemical.

Key Safety and Physical Properties

The following table summarizes the critical safety and physical data for Ethyl Methyl Sulfide,
enabling a quick assessment of its primary hazards.
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Property Value Citation(s)
Appearance Liquid
Molecular Formula C3H8S [1]
Molecular Weight 76.16 g/mol [1]
Boiling Point 66 - 67 °C (151 - 153 °F)
Melting Point -106 °C (-159 °F)
Flash Point -10°C (14 °F) [2]
Density 0.842 g/cm3 at 25 °C (77 °F)
Highly flammable liquid and
Hazards vapor.[3][4] Stench.[3] May RS

cause skin and eye irritation.[1]

[5]

Incompatible Materials

Strong oxidizing agents. [3]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to ensure

personal safety when handling Ethyl Methyl Sulfide.
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PPE Category Specification

Citation(s)

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by
Eye/Face Protection OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European

Standard EN166.

[2](3]

Wear appropriate protective
gloves and clothing to prevent
] ] skin exposure. Flame retardant
Skin Protection o ) o
antistatic protective clothing is
recommended. A chemical

apron should be worn.

[2](3]

Wear chemical protective

gloves (e.g., PVC). The
Hand Protection suitability and durability of a
glove type is dependent on

usage.

[6]

A vapor respirator is required
when vapors/aerosols are
generated.[7] Use a
NIOSH/MSHA or European
) ) Standard EN 149 approved

Respiratory Protection ) o ]
full-facepiece airline respirator
in positive pressure mode with
emergency escape provisions
if exposure limits are

exceeded.[2]

[2]7]

Operational Plan: Handling Ethyl Methyl Sulfide

This section provides a step-by-step protocol for the safe handling of Ethyl Methyl Sulfide in a

laboratory setting.
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Preparation and Precautionary Measures

» Ventilation: Always handle Ethyl Methyl Sulfide in a well-ventilated area, preferably within a
chemical fume hood.[5]

e Ignition Sources: This substance is highly flammable.[3][4] Ensure that there are no open
flames, hot surfaces, or other sources of ignition in the vicinity. Use explosion-proof
electrical, ventilating, and lighting equipment.[3]

 Static Discharge: Take precautionary measures against static discharge. Ground and bond
containers and receiving equipment during transfer.[3]

o Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire
extinguishing media (dry sand, dry chemical, or alcohol-resistant foam) are readily
accessible.

Handling Procedure

» Don PPE: Before handling, put on all required personal protective equipment as specified in
the table above.

» Container Inspection: Visually inspect the container for any signs of damage or leaks before
opening.

» Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[3]

¢ Avoid Contact: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mists.

[7]

o Closure: Keep the container tightly closed when not in use.[5]

Storage

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[3][5]

o Keep containers tightly closed.[5]
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o Store in a flammables area and keep away from heat, sparks, and flame.[3]

Spill and Emergency Procedures
e Small Spills:

o Remove all sources of ignition.[7]

o Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or
earth.[7]

o Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled
container for disposal.[7]

o Large Spills:
o Evacuate the area immediately.

o Use water spray or vapor suppressing foam to reduce vapors, but this may not prevent
ignition in closed spaces.[7]

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water
while removing all contaminated clothing and shoes. Get medical attention.[3]

o Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

o Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water. Call a physician immediately.[3]

Disposal Plan
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o Waste Characterization: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste and consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification.[3]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[4] Do not mix with other waste.
Leave chemicals in their original containers.

Workflow for Safe Handling of Ethyl Methyl Sulfide

The following diagram illustrates the logical workflow for safely handling Ethyl Methyl Sulfide,
from preparation to disposal.
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Safe Handling Workflow for Ethyl Methyl Sulfide

1. Preparation
- Ensure Ventilation
- Remove Ignition Sources
- Ground Equipment
- Verify Emergency Equipment

roceed

2. Don PPE
- Goggles/Face Shield
- Protective Gloves
- Protective Clothing
- Respirator (if needed)

3. Handling

- Inspect Container
- Use Non-Sparking Tools
- Dispense in Fume Hood
- Keep Container Closed

I
1
After Use :If Spill Occurs

4. Storage
- Cool, Dry, Ventilated Area

Spill / Emergency
- Evacuate
- Control Ignition Sources End of Process
- Absorb and Contain
- First Aid

- Tightly Closed Container
- Away from Incompatibles
- Flammables Area

Cleanup

5. Disposal
- Characterize Waste

- Use Approved Containers
- Follow Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl Methyl Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl Methyl Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214599#personal-protective-equipment-for-
handling-ethyl-methyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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